1-cyclohexanecarbonyl-4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: cyclohexyl-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H27N7O/c1-16-7-9-18(10-8-16)29-21-19(25-26-29)20(23-15-24-21)27-11-13-28(14-12-27)22(30)17-5-3-2-4-6-17/h7-10,15,17H,2-6,11-14H2,1H3
• InChI Key: LQOPPMNNYGAKJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5CCCCC5)N=N2
• Molecular Formula: C22H27N7O
• Molecular Weight: 405.5 g/mol
• CAS No.: 946339-66-8

Description

1-Cyclohexanecarbonyl-4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine is a triazolopyrimidine derivative characterized by a cyclohexanecarbonyl-piperazine moiety linked to a 3-(4-methylphenyl)-substituted triazolo[4,5-d]pyrimidine core. This compound belongs to a class of heterocyclic molecules known for their diverse pharmacological activities, including kinase inhibition, receptor modulation (e.g., cannabinoid receptors), and anticancer properties . The structural complexity of this molecule arises from the fusion of the triazole and pyrimidine rings, combined with the substitution patterns on both the triazole and the piperazine components.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The triazolopyrimidine scaffold allows for extensive modification, leading to variations in pharmacological activity, solubility, and target selectivity. Below is a detailed comparison with key analogs:

Compound	Substituents	Molecular Formula	Molecular Weight	Key Features
1-Cyclohexanecarbonyl-4-[3-(4-methylphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazine (Target Compound)	Cyclohexanecarbonyl (acyl), 4-methylphenyl (triazole substitution)	C₂₃H₂₈N₇O	428.52 g/mol	Acylated piperazine enhances lipophilicity; 4-methylphenyl may improve receptor binding .
1-Cyclopropanecarbonyl-4-[3-(4-methylphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS 920178-26-3)	Cyclopropanecarbonyl (acyl)	C₁₉H₂₁N₇O	363.42 g/mol	Smaller acyl group reduces steric hindrance; potentially higher solubility .
1-(2-Methoxybenzoyl)-4-[3-(4-methylphenyl)-3H-triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS 920219-37-0)	2-Methoxybenzoyl (acyl)	C₂₃H₂₃N₇O₂	429.47 g/mol	Methoxy group introduces polarity; may enhance CNS penetration .
RG7774 (Triazolopyrimidine CB2R agonist)	Pyrrolidin-3-ol, tert-butyl, tetrazolylmethyl	C₂₀H₂₈N₁₀O	460.51 g/mol	Optimized for CB2 receptor agonism; shows efficacy in retinal disease models .
Compound 22 (N1-(5-(Benzylthio)-3-(4-chlorobenzyl)-triazolo[4,5-d]pyrimidin-7-yl)ethane-1,2-diamine)	Benzylthio, 4-chlorobenzyl, ethanediamine	C₂₀H₂₀ClN₇S	434.94 g/mol	Thioether linkage improves metabolic stability; chloro substituent enhances target affinity .

Pharmacological Activity

• CB2 Receptor Agonism: RG7774, a triazolopyrimidine analog, demonstrates potent and selective CB2 receptor activation (EC₅₀ < 10 nM) without CB1-mediated psychotropic effects, making it a candidate for treating diabetic retinopathy . The target compound’s cyclohexanecarbonyl group may similarly modulate receptor interactions, though specific data are lacking.
• Anticancer Activity : Derivatives with thioether side chains (e.g., Compound 15 , 17 ) exhibit cytotoxicity against MCF-7 and A-549 cells (IC₅₀ values in the low micromolar range) . The 4-methylphenyl group in the target compound may confer similar antiproliferative effects via kinase inhibition.
• Synthetic Accessibility : Piperazine-linked triazolopyrimidines (e.g., Compound 7b , 21 ) are synthesized via nucleophilic substitution or acylation reactions, with yields exceeding 80% in optimized conditions . The target compound likely follows analogous synthetic routes.

Physicochemical Properties

• Solubility : Piperazine acylation generally reduces aqueous solubility; however, polar substituents (e.g., methoxy in CAS 920219-37-0) can counteract this .

Research Implications

The structural diversity of triazolopyrimidine derivatives underscores their versatility in drug design. The target compound’s cyclohexanecarbonyl-piperazine moiety positions it as a candidate for oncology or immunomodulation, given the demonstrated activities of its analogs. Future studies should prioritize:

Target Identification : Screening against kinase or GPCR panels to elucidate mechanism of action.

ADME Profiling : Assessing metabolic stability, solubility, and bioavailability relative to analogs like RG7774 .